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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of Pigment Yellow 147 (C.I. 60645). The information is presented to be a
valuable resource for professionals in research, development, and related scientific fields.

Chemical Structure and Identification

Pigment Yellow 147 is an anthraquinone-based organic pigment known for its brilliant yellow
hue and excellent stability.[1] Its chemical structure consists of two anthraquinone units linked
to a central 6-phenyl-1,3,5-triazine core through amino bridges.

The systematic IUPAC name for Pigment Yellow 147 is 1-[[4-[(9,10-dioxoanthracen-1-
yl)amino]-6-phenyl-1,3,5-triazin-2-ylJamino]anthracene-9,10-dione.[2] It is also commonly
referred to by various synonyms, including Cromophtal Yellow AGR and Anthraquinone Yellow
RNB.[1][2][3]

Table 1: Chemical Identifiers for Pigment Yellow 147
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Identifier

Value

CAS Number

4118-16-5[3][4][5][6][7]

Molecular Formula

C37H21N504[2][4][5][6][7]

Molecular Weight

599.6 g/mol [2][4]

IUPAC Name

1-[[4-[(9,10-dioxoanthracen-1-yl)amino]-6-
phenyl-1,3,5-triazin-2-ylJamino]anthracene-9,10-
dione[2]

C.I. Number

60645[5][7][]

SMILES

C1=CC=C(C=C1)C2=NC(=NC(=N2)NC3=CC=C
C4=C3C(=0)C5=CC=CC=C5C4=0)NC6=CC=C
C7=C6C(=0)C8=CC=CC=C8C7=0[2]

InChl

InChl=1S/C37H21N504/c43-31-21-12-4-6-14-
23(21)33(45)29-25(31)16-8-18-27(29)38-36-40-
35(20-10-2-1-3-11-20)41-37(42-36)39-28-19-9-
17-26-30(28)34(46)24-15-7-5-13-
22(24)32(26)44/h1-19H,(H2,38,39,40,41,42)[2]

InChlKey

MVIFQPPFCHUSIH-UHFFFAOYSA-N[2]

Physicochemical Properties

Pigment Yellow 147 exhibits a range of properties that make it suitable for various

applications, particularly in plastics and coatings, due to its high thermal stability and

lightfastness.[1][3][5] It appears as a bright yellow powder and is insoluble in water.[5]

Table 2: Physicochemical and Fastness Properties of Pigment Yellow 147
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Property Value

Density 1.5 - 1.60 g/cm?3[3][6][9]

Melting Point 358 °C[9][10]

Boiling Point 888.5 + 75.0 °C at 760 mmHQg[6][9][10]
Flash Point 491.2 + 37.1 °C[6][9][10]

Oil Absorption

40-50 ml/100g[3][6]

Heat Resistance

280 °C[3][6]

Light Fastness 7-8[3][6]
Water Resistance 5[3]

Oil Resistance 5[3]
Acid Resistance 5[3][6]
Alkali Resistance 5[3][6]

Synthesis of Pigment Yellow 147

The synthesis of Pigment Yellow 147 is typically achieved through a condensation reaction

between 2-phenyl-4,6-diamino-1,3,5-triazine and 1-chloroanthraquinone.[5][11] This reaction is

carried out in an organic solvent at elevated temperatures, with a base to neutralize the

hydrochloric acid formed during the reaction.

Experimental Protocol

The following protocol is based on a reported synthesis method for Pigment Yellow 147:[5]

Materials:

e 2-phenyl-4,6-diamino-1,3,5-triazine: 11.25 parts

e 1-chloroanthraquinone: 30.6 parts

e Sodium carbonate: 15.9 parts
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e Nitrobenzene: 200 parts
o Ketone iodide: 1.65 parts
 Pyridine: 9 parts

e Ethanol

e Hot water

Procedure:

o To areaction vessel, add 200 parts of nitrobenzene, 11.25 parts of 2-phenyl-4,6-diamino-
1,3,5-triazine, 30.6 parts of 1-chloroanthraquinone, and 15.9 parts of sodium carbonate.

o Separately, dissolve 1.65 parts of ketone iodide in 9 parts of pyridine.

e Add the pyridine solution to the reaction vessel.

 Stir the mixture and heat to 150-155°C.

» Maintain the reaction at this temperature with continuous stirring for 12 hours.

 After the reaction is complete, filter the hot mixture at 100°C.

o Wash the filter cake with nitrobenzene at 100°C until the filtrate is only slightly colored.
e Wash the filter cake with ethanol.

» Finally, wash the product with hot water to remove any remaining free alkali.

o Dry the resulting product. The reported yield is 34.7 parts (96.7%).[5]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Pigment Yellow 147.
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Caption: Synthesis workflow for Pigment Yellow 147.

Applications

Pigment Yellow 147 is primarily used in the coloring of plastics, including PS, ABS, PMMA,
PC, PET, PE, PP, PVC, PA, and POM.[1][5] Its excellent heat stability and resistance to
migration make it a preferred choice for these applications.[3][5] It is also utilized in the
manufacturing of rubbers, resins, inks, and coatings.[5] Further applications include use in
electronic ray processing systems and medical supplies.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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